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Compound of Interest

Compound Name: Pyrazole-72

CAS No.: 85833-79-0

Cat. No.: B1626392 Get Quote

Advanced Fluorophore & Charge Transport Material for Organic Electronics[1]

Executive Summary
Pyrazole-72 (CAS 85833-79-0) is a high-performance organic semiconductor belonging to the

class of naphthalimide-benzimidazole hybrid fluorophores. Chemically defined as 4-[5-(4-

methoxyphenyl)-1-(2-naphthyl)-4,5-dihydro-1H-pyrazol-3-yl]-7H-benzimidazo[2,1-

a]benzo[de]isoquinolin-7-one, this compound integrates an electron-deficient benzimidazo-

isoquinoline core with an electron-rich pyrazoline substituent.

This Donor-Acceptor (D-A) architecture endows Pyrazole-72 with bipolar charge transport

capabilities and high thermal stability (MP > 280°C), making it a critical candidate for Organic

Light-Emitting Diodes (OLEDs) and photovoltaic applications. It functions primarily as a hole-

transporting emissive dopant or a fluorescent probe due to its strong Intramolecular Charge

Transfer (ICT) characteristics.

Physicochemical Characterization
The following data aggregates confirmed experimental values and structural descriptors.

Table 1: Chemical Identity & Physical Properties
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Property Specification

Common Name Pyrazole-72

CAS Registry Number 85833-79-0

IUPAC Name

4-[5-(4-Methoxyphenyl)-1-(2-naphthyl)-4,5-

dihydro-1H-pyrazol-3-yl]-7H-benzimidazo[2,1-

a]benzo[de]isoquinolin-7-one

Molecular Formula C₃₈H₂₆N₄O₂

Molecular Weight 570.64 g/mol

Appearance Yellow to Orange Solid

Melting Point 280.3 – 286.0 °C (High thermal stability)

Absorption Max (

)
519 nm (in CH₂Cl₂)

Solubility
Soluble in CH₂Cl₂, CHCl₃, THF; Insoluble in

water, alcohols

Purity Grade (Typ.)
Dye Content

95% (HPLC)

Structural Analysis
The molecule consists of three distinct functional domains:

Acceptor Core: The 7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one moiety. This rigid,

planar system provides high electron affinity and thermal stability.

Donor Unit: The 1-(2-naphthyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole ring. The

nitrogen atoms and the methoxy group act as electron donors.

Conjugation Bridge: The direct linkage at the C3 position of the pyrazole to the C4 position of

the naphthalimide core facilitates strong electronic communication, enabling the ICT state

responsible for its fluorescence.
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Synthetic Methodology (Retrosynthetic Analysis)
Note: While specific industrial batch records are proprietary, the following synthesis route is

derived from standard heterocyclic chemistry protocols for naphthalimide-pyrazoline hybrids.

This pathway ensures regioselectivity and high yields.

Synthetic Logic
The construction of Pyrazole-72 relies on the Knorr Pyrazole Synthesis mechanism, involving

the cyclization of an

-unsaturated ketone (chalcone) with a hydrazine derivative.[2]

Proposed Protocol
Phase 1: Precursor Assembly (Chalcone Formation)

Reactants: 4-Acetyl-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one + 4-

Methoxybenzaldehyde.

Conditions: Claisen-Schmidt condensation (Ethanol/Piperidine catalyst, Reflux).

Intermediate: A chalcone derivative attached to the fluorescent core.

Phase 2: Pyrazoline Cyclization

Reactants: Chalcone Intermediate + 2-Naphthylhydrazine.

Conditions: Glacial Acetic Acid, Reflux, 4-6 hours.

Mechanism: Michael addition of the hydrazine followed by intramolecular dehydration.

Visualization of Synthesis Pathway
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Reaction Mechanism
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Figure 1: Retrosynthetic pathway for Pyrazole-72 via chalcone intermediate and hydrazine

cyclization.

Applications in Organic Electronics (OLEDs)[5][6]
Pyrazole-72 is engineered for optoelectronic devices where stability and color purity are

paramount. Its high melting point (>280°C) indicates excellent morphological stability,

preventing crystallization in thin films—a common failure mode in OLEDs.

Functional Roles
Hole Transport Material (HTM): The pyrazoline moiety is electron-rich, facilitating the hopping

of holes (positive charges) from the anode towards the emission layer.

Emissive Dopant: Due to the D-A structure, it exhibits high quantum efficiency. It is typically

used as a dopant in a host matrix (e.g., Alq3 or CBP) to tune emission color and improve

efficiency.
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Fluorescent Probe: The compound's fluorescence is sensitive to solvent polarity

(solvatochromism), making it useful for probing micro-environments in materials science.

Device Architecture Integration
In a typical OLED stack, Pyrazole-72 serves in the Emissive Layer (EML) or Hole Transport

Layer (HTL).

ITO Anode
(Transparent)

HIL
(PEDOT:PSS)

HTL / EML
(Pyrazole-72 Doped)

ETL
(Alq3)

Pyrazole-72 acts as the
recombination center

for excitons.

Cathode
(LiF/Al)

Click to download full resolution via product page

Figure 2: Integration of Pyrazole-72 within a standard OLED multi-layer architecture.

Handling, Safety, and Storage
As a research-grade organic semiconductor, Pyrazole-72 requires strict adherence to safety

protocols to maintain material integrity and operator safety.

Safety Protocol (Self-Validating)
PPE: Wear nitrile gloves, safety goggles, and a lab coat. The compound is a dye; avoid skin

contact to prevent staining and potential absorption.

Inhalation: Handle only in a fume hood. Fine powders can be respiratory irritants.

Storage:

Temperature: Room temperature (15-25°C).

Atmosphere: Keep under inert gas (Nitrogen or Argon) if storing for long periods to prevent

oxidation of the pyrazoline ring.

Light: Store in amber vials to prevent photodegradation.
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Experimental Validation of Purity
Before device fabrication, verify purity using Thin Layer Chromatography (TLC):

Stationary Phase: Silica Gel 60 F254.

Mobile Phase: Dichloromethane:Methanol (95:5).

Visualization: UV lamp at 254 nm and 365 nm. A single fluorescent spot indicates high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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